Cas no 942009-38-3 (1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 942009-38-3
• MF: C₁₉H₁₃ClFN₃O₄
• MW: 401.775626897812
• CID: 5502613
• Update Time: 2025-05-23

1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(4-chlorophenyl)methyl]-N-(4-fluoro-3-nitrophenyl)-1,6-dihydro-6-oxo-
• 1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H13ClFN3O4/c20-14-4-1-12(2-5-14)10-23-11-13(3-8-18(23)25)19(26)22-15-6-7-16(21)17(9-15)24(27)28/h1-9,11H,10H2,(H,22,26)
• InChI Key： FERZANHUZDQDNN-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Cl)C=C2)C(=O)C=CC=1C(NC1=CC=C(F)C([N+]([O-])=O)=C1)=O

Additional information on 1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Compound CAS No. 942009-38-3: 1-(4-Chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

The compound with CAS No. 942009-38-3, known as 1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a 1,6-dihydropyridine ring system, which is a well-known scaffold in medicinal chemistry for its versatility and ability to form stable complexes with metal ions. The presence of a carboxamide group at the 3-position of the dihydropyridine ring further enhances its functional diversity, making it a valuable substrate for further chemical modifications.

The substituents on the molecule include a 4-chlorophenylmethyl group and a 4-fluoro-3-nitrophenyl group, which contribute to the compound's electronic properties and steric effects. These groups are strategically positioned to influence the molecule's reactivity, solubility, and bioavailability, making it an attractive candidate for drug delivery systems.

Synthesis and Optimization

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, amide bond formations, and oxidation steps. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity levels.

Researchers have explored various solvent systems and reaction conditions to enhance the efficiency of the synthesis process. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

Biological Activity and Applications

Recent studies have highlighted the potential of this compound as a modulator of ion channels, particularly in the context of cardiovascular diseases. Its ability to interact with voltage-gated calcium channels makes it a promising lead compound for anti-hypertensive agents.

In addition to its pharmacological applications, this compound has shown potential in polymer chemistry, where its dihydropyridine ring can serve as a building block for advanced materials with tailored mechanical and electronic properties.

Environmental Impact and Safety

Evaluations of the environmental impact of this compound have been conducted to ensure its safe handling and disposal. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions.

Safety protocols for handling this compound emphasize the importance of using appropriate personal protective equipment (PPE) and ensuring proper ventilation in laboratory settings.

Conclusion

The compound CAS No. 942009-38-3 represents a significant advancement in modern organic chemistry, offering a versatile platform for exploring new therapeutic agents and advanced materials. Its unique combination of structural features and functional groups positions it as a valuable asset in both academic research and industrial applications.